N-(4-(N-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoyl)phenyl)-4-(N-methyl-N-phenylsulfamoyl)benzamide

• IUPAC Name: N-[4-[(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoyl]phenyl]-4-[methyl(phenyl)sulfamoyl]benzamide
• InChI: InChI=1S/C24H23N5O5S3/c1-3-22-26-27-24(35-22)28-36(31,32)20-15-11-18(12-16-20)25-23(30)17-9-13-21(14-10-17)37(33,34)29(2)19-7-5-4-6-8-19/h4-16H,3H2,1-2H3,(H,25,30)(H,27,28)
• InChI Key: RTHRCOAZEJYFQI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C4=CC=CC=C4
• Molecular Formula: C24H23N5O5S3
• Molecular Weight: 557.7 g/mol
• CAS No.: 899351-49-6

Description

N-(4-(N-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoyl)phenyl)-4-(N-methyl-N-phenylsulfamoyl)benzamide is a useful research compound. Its molecular formula is C24H23N5O5S3 and its molecular weight is 557.66. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Properties

Derivatives of sulfonyl-substituted nitrogen-containing heterocyclic systems, closely related to the given compound, have shown significant antimicrobial and antifungal activities. These activities are evident against both Gram-positive and Gram-negative bacteria, as well as antifungal activity against Candida albicans. This finding underlines the potential of these derivatives in developing new antimicrobial and antifungal agents (Kobzar, Sych, & Perekhoda, 2019).

Anticancer Evaluation

Another study delved into the synthesis of substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides, demonstrating moderate to excellent anticancer activity against various cancer cell lines. This highlights the potential of such compounds in the development of new anticancer therapies (Ravinaik et al., 2021).

Enzyme Inhibition for Therapeutic Applications

Further research on the synthesis and cardiac electrophysiological activity of N-substituted imidazolylbenzamides indicates their potential as selective class III agents, showing efficacy comparable to existing clinical trials compounds. This suggests their usefulness in treating reentrant arrhythmias (Morgan et al., 1990).

Antiprotozoal and COVID-19 Applications

Another intriguing application is the exploration of antimalarial sulfonamides for their potential as COVID-19 drugs. This research involves computational calculations and molecular docking studies to evaluate their effectiveness, highlighting the versatility of such compounds in addressing contemporary health challenges (Fahim & Ismael, 2021).